Cas no 2680685-66-7 (1-acetyl-5-nitro-2,3-dihydro-1H-indole-7-carboxylic acid)

• Product Name: 1-acetyl-5-nitro-2,3-dihydro-1H-indole-7-carboxylic acid
• CAS No: 2680685-66-7
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 5665598
• PubChem ID: 165937708
• Update Time: 2025-05-23

1-acetyl-5-nitro-2,3-dihydro-1H-indole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-5-nitro-2,3-dihydro-1H-indole-7-carboxylic acid
• EN300-27735760
• 2680685-66-7

• Inchi： 1S/C11H10N2O5/c1-6(14)12-3-2-7-4-8(13(17)18)5-9(10(7)12)11(15)16/h4-5H,2-3H2,1H3,(H,15,16)
• InChI Key： NPHQBEYTNUVAPM-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C(C(=O)O)=CC(=CC=2CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.05897142g/mol
• Monoisotopic Mass: 250.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 103Ų

Additional information on 1-acetyl-5-nitro-2,3-dihydro-1H-indole-7-carboxylic acid

1-Acetyl-5-Nitro-2,3-Dihydro-1H-Indole-7-Carboxylic Acid: A Comprehensive Overview

The compound 1-acetyl-5-nitro-2,3-dihydro-1H-indole-7-carboxylic acid, identified by the CAS number 2680685-66-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities and structural versatility. The molecule features a fused bicyclic system, with an indole ring substituted at positions 1, 5, and 7, along with an acetyl group and a nitro group contributing to its unique chemical properties.

The synthesis of 1-acetyl-5-nitro-2,3-dihydro-1H-indole-7-carboxylic acid involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging catalytic systems and green chemistry principles to minimize environmental impact. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to enhance reaction yields and reduce production time.

The structural complexity of this compound makes it an attractive candidate for drug discovery efforts. Indole derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. In particular, the presence of the nitro group at position 5 imparts electron-withdrawing effects, which can modulate the molecule's electronic properties and enhance its bioactivity. Recent studies have demonstrated that 1-acetyl-5-nitro-2,3-dihydro-1H-indole-7-carboxylic acid exhibits potent anti-inflammatory and antioxidant properties, making it a promising lead compound for the development of novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. The indole core provides a rigid framework that can be exploited for the design of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). By functionalizing the indole ring with appropriate substituents, researchers have successfully synthesized MOFs with high surface areas and exceptional stability under harsh conditions.

The application of computational chemistry techniques has further deepened our understanding of the molecular properties of 1-acetyl-5-nitro-2,3-dihydro-1H-indole-7-carboxylic acid. Quantum mechanical calculations have revealed insights into its electronic structure, reactivity patterns, and interaction with biological systems. These computational studies have been complemented by experimental validations using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

Recent research has also focused on the environmental fate and toxicity of this compound. Studies conducted under simulated environmental conditions have shown that 1-acetyl-5-nitro-2,3-dihydro-1H-indole-7-carboxylic acid undergoes rapid degradation under UV light and microbial action, reducing its persistence in aquatic ecosystems. These findings are crucial for assessing the ecological risks associated with the use of this compound in industrial applications.

In conclusion, 1-acetyl-5-nitro-2,3-dihydro-1H-indole-7-carboxylic acid represents a versatile platform for exploring new chemical entities with diverse functionalities. Its unique structure and favorable chemical properties make it a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing scientific innovation across multiple disciplines.